4,4'-[1-buten-3-yne-1,4-diylbis(4,1-phenyleneimino)]bis(4-oxobutanoic acid)

• IUPAC Name: 4-[4-[(Z)-4-[4-(3-carboxypropanoylamino)phenyl]but-1-en-3-ynyl]anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C24H22N2O6/c27-21(13-15-23(29)30)25-19-9-5-17(6-10-19)3-1-2-4-18-7-11-20(12-8-18)26-22(28)14-16-24(31)32/h1,3,5-12H,13-16H2,(H,25,27)(H,26,28)(H,29,30)(H,31,32)/b3-1-
• InChI Key: HHYCOBOUJVFDIG-IWQZZHSRSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC#CC2=CC=C(C=C2)NC(=O)CCC(=O)O)NC(=O)CCC(=O)O
• Isomeric SMILES: C1=CC(=CC=C1/C=C\C#CC2=CC=C(C=C2)NC(=O)CCC(=O)O)NC(=O)CCC(=O)O
• Molecular Formula: C24H22N2O6
• Molecular Weight: 434.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including buten-3-yne (a type of alkyne), phenyleneimino (a type of imine), and oxobutanoic acid (a type of carboxylic acid). These functional groups suggest that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the desired configuration and stereochemistry of the final product. Typically, alkynes like buten-3-yne can be synthesized through elimination reactions or by coupling reactions such as the Sonogashira reaction. Imines are typically synthesized through the condensation of a primary amine and a carbonyl compound. Carboxylic acids can be synthesized in various ways, including the oxidation of primary alcohols or aldehydes, or the hydrolysis of nitriles.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The buten-3-yne group would introduce unsaturation into the molecule, potentially leading to cis-trans isomerism. The phenyleneimino groups could participate in resonance with the aromatic rings, and the oxobutanoic acid groups could form hydrogen bonds.

Chemical Reactions Analysis

This compound could participate in a variety of chemical reactions. The buten-3-yne group could undergo addition reactions at the triple bond. The phenyleneimino group could participate in reactions typical of imines, such as hydrolysis. The oxobutanoic acid group could participate in reactions typical of carboxylic acids, such as esterification or amide formation.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to use personal protective equipment and work in a well-ventilated area. Without specific information, it’s difficult to predict the exact toxicity or environmental impact of this compound.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, which in turn depend on its exact structure. It could potentially be used in the development of new materials or pharmaceuticals, but more research would be needed to determine its suitability for these applications.